Cas no 1862453-06-2 (6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one
• CAS No: 1862453-06-2
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 5743001
• PubChem ID: 130536563
• Update Time: 2025-10-25

6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 1862453-06-2
• EN300-1296231
• 6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one

• Inchi： 1S/C8H8N2O2/c9-6-2-5-4(1-7(6)11)3-10-8(5)12/h1-2,11H,3,9H2,(H,10,12)
• InChI Key： WNHOSIVKSSCBCH-UHFFFAOYSA-N
• SMILES： OC1C(=CC2C(NCC=2C=1)=O)N

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one

Comprehensive Overview of 6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one (CAS No. 1862453-06-2)

The compound 6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one (CAS No. 1862453-06-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic compound belongs to the isoindolinone family, a class of structures known for their diverse biological activities and applications in drug discovery. The presence of both amino and hydroxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one has surged due to its potential role in developing novel therapeutics. Researchers are particularly interested in its applications in central nervous system (CNS) disorders and neurodegenerative diseases, which are among the most searched topics in medical science today. The compound's unique structure allows it to interact with specific biological targets, making it a promising candidate for further investigation.

One of the key reasons for the growing interest in CAS No. 1862453-06-2 is its potential as a building block for small-molecule drugs. With the rise of personalized medicine and targeted therapies, the need for high-quality intermediates like 6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one has never been greater. Its compatibility with modern green chemistry principles also aligns with the global push for sustainable pharmaceutical manufacturing.

The synthesis of 6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one involves sophisticated organic chemistry techniques, including catalytic hydrogenation and selective oxidation. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in contemporary research. Additionally, its stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for global supply chains.

Another area where CAS No. 1862453-06-2 shows promise is in the field of bioconjugation. The compound's reactive groups can be utilized to attach it to larger biomolecules, enabling the development of advanced diagnostic tools and therapeutic agents. This application is particularly relevant given the current focus on precision medicine and early disease detection, topics that dominate healthcare discussions worldwide.

From a commercial perspective, the market for 6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one is expected to grow steadily, driven by increasing R&D investments in the life sciences sector. Companies specializing in custom synthesis and contract research are actively seeking high-purity batches of this compound to meet client demands. Its compatibility with high-throughput screening platforms further enhances its appeal to pharmaceutical developers.

In conclusion, 6-Amino-5-hydroxy-2,3-dihydro-1H-isoindol-1-one (CAS No. 1862453-06-2) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to bioconjugation, make it a valuable asset in modern scientific research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest for years to come.